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Compound of Interest

Compound Name: Triacetylmethane

Cat. No.: B1294483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triacetylmethane, systematically named 3-acetyl-2,4-pentanedione, is a beta-tricarbonyl

compound that serves as a versatile building block in organic synthesis and coordination

chemistry. Its unique structure, characterized by a central carbon atom bonded to three acetyl

groups, imparts distinct chemical properties, most notably its existence as a tautomeric mixture

of keto and enol forms. This guide provides a comprehensive overview of the synthesis and

key physicochemical properties of triacetylmethane, tailored for professionals in research and

drug development.

Properties of Triacetylmethane
Triacetylmethane is a colorless to clear yellow liquid with a chemical formula of C7H10O3.[1]

[2] A summary of its key quantitative properties is presented in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Weight 142.15 g/mol [1][3]

CAS Number 815-68-9 [1][4]

Appearance Clear yellow liquid [1]

Density 1.066 g/mL at 25 °C [5][6]

Boiling Point 203.5 °C [5][6]

96-97 °C at 15 torr [2]

Refractive Index (n20/D) 1.487 [5][6]

pKa 5.81 at 25 °C [1]

Flash Point 88 °C (190.4 °F) - closed cup [5]

Keto-Enol Tautomerism
A significant feature of triacetylmethane is its existence in a state of keto-enol tautomerism.

The equilibrium between the triketo form and its more stable enol tautomer, 3-(1-

hydroxyethylidene)-2,4-pentanedione, is crucial to its reactivity. The enol form is stabilized by

intramolecular hydrogen bonding and conjugation.

Caption: Keto-enol tautomerism of triacetylmethane.

Synthesis of Triacetylmethane
The synthesis of triacetylmethane is most commonly achieved through the C-acylation of

acetylacetone. The following is a representative experimental protocol adapted from

established methods for the synthesis of β-dicarbonyl compounds.

Experimental Protocol: Synthesis via C-acylation of
Acetylacetone
This procedure details the synthesis of triacetylmethane by the acylation of acetylacetone with

acetic anhydride, using boron trifluoride as a catalyst.
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Materials:

Acetylacetone (2,4-pentanedione)

Acetic anhydride

Boron trifluoride etherate (BF3·OEt2) or Boron trifluoride-acetic acid complex

Sodium acetate

Ether or Dichloromethane

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place

acetylacetone (1.0 eq).

Addition of Acetic Anhydride: Add acetic anhydride (1.1 eq) to the flask.

Cooling: Cool the reaction mixture to 0 °C in an ice bath.

Catalyst Addition: Slowly add boron trifluoride etherate (1.2 eq) dropwise via the dropping

funnel over a period of 30 minutes, maintaining the temperature below 5 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-16 hours.

Workup:

Cool the reaction mixture again to 0 °C.
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Slowly and carefully add a saturated aqueous solution of sodium acetate to quench the

reaction.

Extract the aqueous layer with ether or dichloromethane (3 x 50 mL).

Combine the organic extracts and wash successively with saturated sodium bicarbonate

solution (2 x 50 mL) and brine (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by vacuum distillation to yield pure triacetylmethane.

Caption: Experimental workflow for triacetylmethane synthesis.

Applications in Synthesis
Triacetylmethane is a valuable precursor in various organic transformations. Its enolate is a

potent nucleophile and readily participates in reactions to form more complex molecules.

Heterocyclic Chemistry: It is used in the synthesis of substituted quinolines and other

heterocyclic systems through reactions like the Friedländer annulation.

Coordination Chemistry: Triacetylmethane acts as a tridentate ligand, forming stable

complexes with a variety of metal ions. These metal complexes have potential applications in

catalysis and materials science.[3][6]

Caption: Synthetic utility of triacetylmethane.

Safety Information
Triacetylmethane is classified as an eye irritant.[1] Appropriate personal protective equipment,

including safety goggles and gloves, should be worn when handling this compound. All

manipulations should be carried out in a well-ventilated fume hood. For detailed safety

information, consult the Safety Data Sheet (SDS).
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Conclusion
This technical guide provides a foundational understanding of the synthesis and properties of

triacetylmethane. The detailed experimental protocol and summary of its physicochemical

characteristics offer valuable resources for researchers and professionals in drug development

and chemical synthesis. The versatile reactivity of triacetylmethane, stemming from its unique

tricarbonyl structure and keto-enol tautomerism, establishes it as a valuable tool in the design

and synthesis of novel molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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